![molecular formula C17H26FNS B122046 Fetcp CAS No. 153632-45-2](/img/structure/B122046.png)
Fetcp
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ferroptosis is an iron-dependent form of regulated cell death that is characterized by the accumulation of lipid peroxides and reactive oxygen species (ROS) in cells. Ferroptosis is distinct from other forms of cell death, such as apoptosis and necrosis, and is mediated by a unique set of proteins and pathways. One of the most promising targets for ferroptosis research is the Ferroptosis Activator Compound-1 (Fetcp).
Mechanism of Action
Fetcp induces ferroptosis by inhibiting the activity of the cystine/glutamate antiporter system (xc-). This system is responsible for importing cystine into cells, which is then converted to cysteine and used to synthesize glutathione, a key antioxidant molecule. By inhibiting xc-, this compound reduces the availability of cysteine and glutathione, leading to the accumulation of lipid peroxides and this compound and ultimately triggering ferroptosis.
Biochemical and Physiological Effects:
This compound has been shown to induce ferroptosis in a variety of cancer cell lines, including breast, lung, and pancreatic cancer cells. In addition, this compound has been shown to have minimal toxicity in normal cells and tissues. These findings suggest that this compound may have a favorable therapeutic index and may be well-tolerated in patients.
Advantages and Limitations for Lab Experiments
One of the main advantages of Fetcp is its specificity for inducing ferroptosis. Unlike other compounds that induce cell death through multiple mechanisms, this compound specifically targets the xc- system and induces ferroptosis in a highly selective manner. However, one limitation of this compound is its relatively low potency compared to other ferroptosis inducers. This may limit its efficacy in certain cancer types or in combination with other therapies.
Future Directions
There are several potential future directions for Fetcp research. One area of interest is the development of more potent analogs of this compound that can induce ferroptosis at lower concentrations. Another area of interest is the identification of biomarkers that can predict which tumors are most sensitive to this compound. Finally, there is growing interest in the use of this compound in combination with other cancer therapies, such as immunotherapy or targeted therapy, to enhance their efficacy and overcome resistance.
Synthesis Methods
Fetcp is a small molecule that was developed through a structure-based drug design approach. The synthesis of this compound involves the use of a number of chemical reagents and techniques, including organic synthesis, chromatography, and spectroscopy. The final product is a highly pure and stable compound that has been extensively characterized both in vitro and in vivo.
Scientific Research Applications
Fetcp has been shown to induce ferroptosis in a variety of cancer cell lines and has demonstrated anti-tumor effects in several animal models. In addition, this compound has been shown to enhance the efficacy of other cancer therapies, such as chemotherapy and radiation therapy. These findings suggest that this compound may have significant potential as a cancer therapeutic.
properties
CAS RN |
153632-45-2 |
---|---|
Molecular Formula |
C17H26FNS |
Molecular Weight |
294.5 g/mol |
IUPAC Name |
1-[1-[5-(2-(18F)fluoranylethyl)thiophen-2-yl]cyclohexyl]piperidine |
InChI |
InChI=1S/C17H26FNS/c18-12-9-15-7-8-16(20-15)17(10-3-1-4-11-17)19-13-5-2-6-14-19/h7-8H,1-6,9-14H2/i18-1 |
InChI Key |
ZUIRYVYVFKXNLE-SQZVAGKESA-N |
Isomeric SMILES |
C1CCC(CC1)(C2=CC=C(S2)CC[18F])N3CCCCC3 |
SMILES |
C1CCC(CC1)(C2=CC=C(S2)CCF)N3CCCCC3 |
Canonical SMILES |
C1CCC(CC1)(C2=CC=C(S2)CCF)N3CCCCC3 |
synonyms |
1-(1-(5-(2'-fluoroethyl)-2-thienyl)-cyclohexyl)piperidine FETCP |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.